Cas no 1519961-49-9 (2-chloro-1-(4-chloro-2-nitrophenyl)ethan-1-one)

• Product Name: 2-chloro-1-(4-chloro-2-nitrophenyl)ethan-1-one
• CAS No: 1519961-49-9
• MF: C₈H₅Cl₂NO₃
• MW: 234.036200284958
• CID: 6030999
• PubChem ID: 80146560
• Update Time: 2025-05-27

2-chloro-1-(4-chloro-2-nitrophenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-(4-chloro-2-nitrophenyl)ethan-1-one
• AKOS018708128
• EN300-1981740
• 1519961-49-9

• Inchi： 1S/C8H5Cl2NO3/c9-4-8(12)6-2-1-5(10)3-7(6)11(13)14/h1-3H,4H2
• InChI Key： ZMNBNULDLDLPDH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(CCl)=O)=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 232.9646484g/mol
• Monoisotopic Mass: 232.9646484g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 62.9Ų

Additional information on 2-chloro-1-(4-chloro-2-nitrophenyl)ethan-1-one

Comprehensive Overview of 2-chloro-1-(4-chloro-2-nitrophenyl)ethan-1-one (CAS No. 1519961-49-9)

2-chloro-1-(4-chloro-2-nitrophenyl)ethan-1-one, with the CAS number 1519961-49-9, is a specialized organic compound widely utilized in pharmaceutical intermediates and fine chemical synthesis. Its unique molecular structure, featuring a chloro and nitro functional group, makes it a valuable building block in the development of agrochemicals, dyes, and advanced materials. Researchers and industries are increasingly interested in this compound due to its reactivity and potential applications in sustainable chemistry.

The compound's chemical properties include a molecular weight of 232.05 g/mol and a distinct melting point range, which are critical for its purification and application in synthetic pathways. Its solubility in organic solvents like ethanol, acetone, and dimethyl sulfoxide (DMSO) enhances its versatility in laboratory and industrial settings. Recent studies highlight its role in green chemistry initiatives, where it serves as a precursor for eco-friendly catalysts and biodegradable materials, aligning with global trends toward sustainability.

In the context of pharmaceutical research, 2-chloro-1-(4-chloro-2-nitrophenyl)ethan-1-one has garnered attention for its potential in synthesizing novel drug candidates. Its nitrophenyl moiety is particularly significant in designing inhibitors for enzymes involved in inflammatory and metabolic disorders. This aligns with current healthcare trends, where precision medicine and targeted therapies dominate R&D efforts. Analysts predict a growing demand for such intermediates, driven by advancements in personalized medicine and biopharmaceuticals.

From an industrial perspective, the compound's stability under controlled conditions makes it suitable for large-scale production. Manufacturers emphasize quality control and regulatory compliance, ensuring adherence to international standards like REACH and FDA guidelines. The rise of automated synthesis platforms and AI-driven molecular design has further optimized its production, reducing waste and improving yield—a key focus in modern process chemistry.

Environmental impact is another critical consideration. Researchers are exploring degradation pathways of 2-chloro-1-(4-chloro-2-nitrophenyl)ethan-1-one to mitigate any ecological risks. Innovations in wastewater treatment and bioremediation techniques are being tested to address residual traces, reflecting the industry's commitment to circular economy principles. This proactive approach resonates with ESG (Environmental, Social, and Governance) metrics, increasingly prioritized by investors.

For academic researchers, the compound offers a rich subject for mechanistic studies due to its electrophilic and nucleophilic reaction sites. Publications in journals like Organic Letters and Journal of Medicinal Chemistry frequently cite its utility in cross-coupling reactions and heterocyclic synthesis. Such studies contribute to the broader understanding of structure-activity relationships (SAR), a hot topic in computational chemistry and drug discovery.

In summary, 2-chloro-1-(4-chloro-2-nitrophenyl)ethan-1-one (CAS 1519961-49-9) represents a intersection of innovation and practicality. Its applications span life sciences, material engineering, and environmental science, making it a compound of enduring relevance. As industries evolve toward digital transformation and sustainable practices, this chemical will likely remain a focal point for interdisciplinary research and development.